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Material Specifications

The table below summarizes the key identification and physicochemical properties of A-908292.

Property Description

CAS Number 903886-95-3 [1]

Molecular Formula C₁₈H₂₀N₂O₄S [1]

Molecular Weight 360.428 g/mol [1]

Appearance Solid (Off-white to light yellow) [1] [2]

Purity >98% (HPLC) [3]

Primary Biological Target ACC2 (Acetyl-CoA Carboxylase 2) [3] [2]

IC₅₀ (hACC2) 23 - 38 nM [3] [2]

Selectivity >1000-fold selective for ACC2 over ACC1 (IC₅₀ >30 µM for hACC1) [4] [3]
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Adhering to the following storage and handling protocols is essential for preserving the chemical integrity of

A-908292.

Storage Conditions

Powder Form: Store the solid powder at -20°C [1] [3] [2]. One supplier indicates this is stable for up

to 12 months, while another suggests a 3-year shelf life under these conditions [3] [2].
Solution Form: Store solutions (e.g., 10 mM stock in DMSO) at -80°C [1] [2]. This is recommended

for 6 months. For short-term use, storage at -20°C for one month is acceptable [2].
General Handling: Keep the container tightly sealed in a cool, well-ventilated area and protected

from direct sunlight and ignition sources [1].

Handling and Safety Precautions

A-908292 requires careful handling due to its hazardous profile.

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious

clothing. Suitable respiratory protection is advised, especially where dust or aerosols may form [1].
Hazard Statements: The compound is harmful if swallowed (H302) and very toxic to aquatic life
with long-lasting effects (H410) [1].
Handling Advice: Avoid inhalation, contact with skin and eyes. Use only in areas with appropriate

exhaust ventilation and avoid generating dust or aerosols. Do not eat, drink, or smoke while handling
the product [1].

First Aid Measures:
Eye contact: Flush immediately with large amounts of water and call a physician.

Skin contact: Rinse thoroughly with water. Remove contaminated clothing and seek medical
attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician [1].

Experimental Application Protocols

The following protocols are adapted from peer-reviewed studies utilizing A-908292 in animal models of

metabolic disease.

Protocol 1: Efficacy Study in ob/ob Mice
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This protocol is used to study the compound's effects on serum glucose and triglycerides [4] [2].

Animals: Use ob/ob mice (6-7 weeks old).
Formulation: Prepare the dosing solution according to the "In Vivo Formulation" table below.

Dosage and Administration: Administer A-908292 at 30 mg/kg body weight, or vehicle as a control,
via oral gavage (p.o.).

Dosing Regimen: Treat twice daily (b.i.d.) for a period of 2 weeks.
Analysis: Measure changes in serum glucose and triglyceride levels at the end of the treatment

period.

Protocol 2: PPAR-α Pathway Analysis in Rats

This protocol assesses the impact of A-908292 on gene expression related to the PPAR-α signaling pathway

[4] [2].

Animals: Use rats (specific strain and age as per institutional standards).
Formulation: Prepare the dosing solution as described in the formulation table.

Dosage and Administration: Administer A-908292 at 30-100 mg/kg body weight, or vehicle control,
via oral gavage (p.o.).

Dosing Regimen: Treat twice daily (b.i.d.) for 3 days.
Analysis: Perform gene expression analysis on liver or other relevant tissues to evaluate activation of

PPAR-α dependent genes.

In Vivo Formulation Preparation

This formulation is suitable for the protocols above and ensures adequate solubility and stability of the

compound for oral administration [2].

Component Volume
Final
Percentage

Purpose

A-908292 in DMSO (12.5 mg/mL
stock)

100 µL 10% Solvent for
compound

PEG 300 400 µL 40% Co-solvent
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Component Volume
Final
Percentage

Purpose

Tween-80 50 µL 5% Surfactant

Saline (0.9% NaCl) 450 µL 45% Aqueous vehicle

Total Volume 1000 µL (1
mL)

Preparation Steps:

Ensure the A-908292 DMSO stock solution is clear and fully dissolved. Gentle warming to 60°C with
sonication may be required [2].

Add the DMSO stock solution to PEG 300 and mix evenly.
Add Tween-80 to the mixture and mix thoroughly.

Slowly add saline while vortexing to form a homogeneous preparation.
The final working solution should be prepared freshly and used on the same day for optimal results

[2].

Stability and Validation Framework

For regulatory compliance and data integrity, stability testing should follow established guidelines.

Regulatory Guidance: Stability testing of drug substances should be conducted in accordance with

ICH Q1 guidelines, which provide a harmonized approach for data collection and presentation [5].
Testing Conditions: Stability studies typically involve long-term testing at the recommended storage

temperature (e.g., -20°C ± 2°C) and accelerated testing under stress conditions [5].
Key Parameters: Validated HPLC methods, as emphasized in regulatory standards, should be used

to monitor the purity, impurities, and degradation products of A-908292 over time [6].

Research Context and Mechanism

A-908292 is a highly selective inhibitor of acetyl-CoA carboxylase 2 (ACC2), an enzyme that regulates fatty

acid oxidation in mitochondria [4]. By inhibiting ACC2, A-908292 reduces the levels of malonyl-CoA, a key

metabolite that acts as a potent inhibitor of carnitine palmitoyltransferase-1 (CPT-1). The disinhibition of
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CPT-1 promotes the transport of fatty acids into the mitochondria for β-oxidation, leading to reduced liver

steatosis and improved insulin sensitivity [4]. Its primary research application is in investigating metabolic

syndromes, including obesity, type 2 diabetes, and dyslipidemia. The following diagram illustrates this core

mechanism of action.
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Key Recommendations Summary

To ensure the reliability of your research results with A-908292, please adhere to the following guidelines:
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Storage: Store powder at -20°C and stock solutions at -80°C.

Stability: Prepare fresh in vivo formulations daily and avoid multiple freeze-thaw cycles of stock
solutions.

Safety: Use appropriate PPE and work in a ventilated environment due to acute oral toxicity and
aquatic toxicity hazards.

Documentation: Maintain detailed records of storage conditions, formulation preparation, and lot
numbers for regulatory compliance.

I hope these detailed application notes and protocols are helpful for your research. Should you require further

clarification on any of the procedures, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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